3-(1H-Imidazol-1-yl)-4-methyl-N-(4-(trifluoromethoxy)phenyl)benzamide

• Molecular Formula: C18H14F3N3O2
• Molecular Weight: 361.3 g/mol
• IUPAC Name: 3-imidazol-1-yl-4-methyl-N-[4-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C18H14F3N3O2/c1-12-2-3-13(10-16(12)24-9-8-22-11-24)17(25)23-14-4-6-15(7-5-14)26-18(19,20)21/h2-11H,1H3,(H,23,25)
• InChI Key: VTOBGTLKLODAIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)N3C=CN=C3

Description

PMID25656651-Compound-36c is a small molecular drug developed by Novartis AG. It is known for its potential therapeutic applications, particularly in targeting specific proteins involved in various diseases .

Preparation Methods

The synthetic routes and reaction conditions for preparing PMID25656651-Compound-36c involve multiple steps. The compound is synthesized through a series of chemical reactions, including the formation of imidazole and methyl groups. The industrial production methods are optimized to ensure high yield and purity of the compound .

Chemical Reactions Analysis

PMID25656651-Compound-36c undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

PMID25656651-Compound-36c has a wide range of scientific research applications, including:

Chemistry: Used as a reference compound in various chemical studies.

Biology: Investigated for its effects on cellular processes and protein interactions.

Medicine: Explored for its potential therapeutic effects in treating diseases such as cancer and inflammatory conditions.

Industry: Utilized in the development of new drugs and chemical products.

Mechanism of Action

The mechanism of action of PMID25656651-Compound-36c involves targeting specific molecular pathways. It interacts with proteins such as Bcr-Abl, leading to the activation of downstream signaling pathways like STAT5, PI3K/Akt, and Erk1/2. These interactions result in increased cell transformation, survival, and proliferation .

Comparison with Similar Compounds

PMID25656651-Compound-36c can be compared with other similar compounds, such as:

• PMID25656651-Compound-36a
• PMID25656651-Compound-19b
• PMID25656651-Compound-37a

These compounds share similar structural features but differ in their specific molecular targets and therapeutic applications. PMID25656651-Compound-36c is unique in its specific interactions with Bcr-Abl and its downstream effects .